Cas no 1526853-06-4 (Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate)

• Product Name: Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate
• CAS No: 1526853-06-4
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD28581182
• CID: 4608457
• Update Time: 2025-10-31

Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate

• MDL： MFCD28581182
• Inchi： 1S/C11H10N2O3/c1-15-11(14)9-6-10(16-13-9)7-3-2-4-8(12)5-7/h2-6H,12H2,1H3
• InChI Key： JENJVNOAFFTCAT-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 218.069
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate

Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate (CAS No. 1526853-06-4): A Comprehensive Overview

Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate, with the CAS number 1526853-06-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the isoxazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural uniqueness of Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate lies in its combination of an isoxazole ring with an aminophenyl substituent, making it a promising candidate for further exploration.

The isoxazole core is a heterocyclic aromatic compound characterized by a five-membered ring containing one oxygen atom and two carbon atoms. This structural motif is known for its ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The presence of the amino group in the phenyl ring of Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate introduces additional reactivity and functionalization possibilities, enhancing its versatility in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of isoxazole derivatives. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate makes it particularly intriguing for studying its interaction with biological targets. This compound has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways, which are crucial for various disease mechanisms.

One of the most compelling aspects of Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis protocols, allowing researchers to modify its structure and explore new derivatives. This flexibility is essential for optimizing pharmacological properties and improving drug-like characteristics. The synthesis typically involves condensation reactions between appropriate precursors, followed by functional group transformations to achieve the desired isoxazole framework.

The pharmacological profile of Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate has been the subject of several recent studies. Researchers have focused on understanding how this compound interacts with specific enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit certain kinases, which are overactive in cancer cells. Additionally, the amino group in the phenyl ring allows for interactions with acidic residues in proteins, potentially leading to novel therapeutic strategies.

Another area of interest is the potential use of Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate as an intermediate in drug development. Its structural features make it a suitable candidate for further derivatization, enabling the creation of more complex molecules with enhanced biological activity. Pharmaceutical companies and academic institutions are increasingly leveraging such intermediates to develop new treatments for various conditions. The compound's compatibility with modern synthetic techniques ensures that it remains relevant in the ever-evolving field of medicinal chemistry.

The safety and regulatory aspects of Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate are also important considerations. While this compound does not fall under any hazardous or controlled substance categories, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to standard protocols for handling organic compounds, including personal protective equipment and appropriate waste disposal methods.

In conclusion, Methyl 5-(3-aminophenyl)isoxazole-3-carboxylate (CAS No. 1526853-06-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable tool for studying disease mechanisms and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a key player in the field of medicinal chemistry.